Cas no 1805314-87-7 (2-Bromo-4-(difluoromethyl)-3-methoxypyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-methoxypyridine
• CAS No: 1805314-87-7
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4927285
• Update Time: 2025-10-12

2-Bromo-4-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C7H6BrF2NO/c1-12-5-4(7(9)10)2-3-11-6(5)8/h2-3,7H,1H3
• InChI Key： FRDYXOAGWMOHHL-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-4-(difluoromethyl)-3-methoxypyridine

2-Bromo-4-(difluoromethyl)-3-methoxypyridine (CAS No. 1805314-87-7)

2-Bromo-4-(difluoromethyl)-3-methoxypyridine is a synthetic organic compound with the CAS registry number 1805314-87-7. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a six-membered ring containing one nitrogen atom. The structure of 2-bromo-4-(difluoromethyl)-3-methoxypyridine features a bromine atom at position 2, a difluoromethyl group at position 4, and a methoxy group at position 3. These substituents contribute to the unique chemical properties and reactivity of the compound.

The synthesis of 2-bromo-4-(difluoromethyl)-3-methoxypyridine typically involves multi-step organic reactions, including nucleophilic substitution, electrophilic substitution, and fluorination processes. The compound is often used as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential applications in the development of novel bioactive compounds, such as insecticides and fungicides.

One of the key areas of research involving 2-bromo-4-(difluoromethyl)-3-methoxypyridine is its role in medicinal chemistry. Scientists have explored its ability to act as a precursor for drug candidates targeting various diseases. For instance, modifications to the bromine and difluoromethyl groups have shown promise in enhancing the bioavailability and efficacy of resulting compounds. Additionally, the methoxy group at position 3 plays a significant role in modulating the compound's pharmacokinetic properties.

In terms of environmental impact, 2-bromo-4-(difluoromethyl)-3-methoxypyridine has been studied for its biodegradation pathways and toxicity profiles. Recent findings suggest that under certain conditions, the compound can undergo rapid hydrolysis, reducing its persistence in aquatic environments. However, further research is needed to fully understand its ecological implications and ensure safe handling practices.

The structural versatility of 2-bromo-4-(difluoromethyl)-3-methoxypyridine makes it a valuable building block in organic synthesis. Its ability to undergo various transformations, such as Suzuki coupling and Heck reactions, has made it a popular choice among chemists for constructing complex molecular frameworks. Moreover, advancements in catalytic methods have enabled more efficient syntheses of this compound, contributing to its widespread use in academic and industrial settings.

From an analytical standpoint, 2-bromo-4-(difluoromethyl)-3-methoxypyridine can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into its molecular structure and purity, ensuring quality control during synthesis and application.

In summary, 2-bromo-4-(difluoromethyl)-3-methoxypyridine (CAS No. 1805314-87-7) is a versatile compound with significant potential in various fields of chemistry. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in modern chemistry is expected to grow even further.